Cas no 1879726-34-7 (2-Chloro-4-(oxetan-3-yloxy)thieno3,2-dpyrimidine)

• Product Name: 2-Chloro-4-(oxetan-3-yloxy)thieno3,2-dpyrimidine
• CAS No: 1879726-34-7
• MF: C₉H₇ClN₂O₂S
• MW: 242.682079553604
• MDL: MFCD32633114
• CID: 4780959
• Update Time: 2025-05-20

2-Chloro-4-(oxetan-3-yloxy)thieno3,2-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(oxetan-3-yloxy)thieno[3,2-d]pyrimidine
• 2-Chloro-4-(oxetan-3-yloxy)thieno3,2-dpyrimidine

• MDL： MFCD32633114
• Inchi： 1S/C9H7ClN2O2S/c10-9-11-6-1-2-15-7(6)8(12-9)14-5-3-13-4-5/h1-2,5H,3-4H2
• InChI Key： URENLZMBCXEXEK-UHFFFAOYSA-N
• SMILES： ClC1N=C2C=CSC2=C(N=1)OC1COC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.3
• Topological Polar Surface Area: 72.5

Additional information on 2-Chloro-4-(oxetan-3-yloxy)thieno3,2-dpyrimidine

Introduction to 2-Chloro-4-(oxetan-3-yloxy)thieno[3,2-d]pyrimidine (CAS No. 1879726-34-7)

2-Chloro-4-(oxetan-3-yloxy)thieno[3,2-d]pyrimidine, identified by its Chemical Abstracts Service (CAS) number 1879726-34-7, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both chloro and oxetanyloxy substituents in its molecular framework imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural composition of 2-Chloro-4-(oxetan-3-yloxy)thieno[3,2-d]pyrimidine encompasses a thiophene ring fused with a pyrimidine core, an arrangement that is frequently explored in the design of bioactive molecules. The chloro group at the 2-position enhances electrophilicity, facilitating further functionalization, while the oxetan-3-yloxy moiety introduces a cyclic ether functionality, which can influence both solubility and metabolic stability. Such structural features are often exploited to modulate binding interactions with biological targets, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in thienopyrimidine derivatives due to their demonstrated efficacy across various therapeutic domains. Studies have highlighted the potential of these compounds in inhibiting kinases, enzymes that play crucial roles in signal transduction pathways associated with cancer and inflammatory diseases. The oxetan-3-yloxy substituent in particular has been shown to enhance binding affinity and selectivity by introducing conformational constraints, thereby improving drug-like properties.

Current research endeavors are focused on leveraging the structural versatility of 2-Chloro-4-(oxetan-3-yloxy)thieno[3,2-d]pyrimidine to develop novel inhibitors targeting aberrant signaling pathways in diseases such as oncology and neurodegeneration. Preclinical studies have begun to elucidate its mechanism of action, revealing interactions with key proteins involved in cell proliferation and survival. The compound’s ability to modulate these pathways without significant off-target effects makes it an attractive candidate for further development into a therapeutic agent.

The synthesis of 2-Chloro-4-(oxetan-3-yloxy)thieno[3,2-d]pyrimidine involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and stereoselective functionalization, have been employed to construct the desired framework efficiently. These synthetic strategies not only enhance scalability but also allow for modifications that can optimize pharmacokinetic profiles.

The pharmacological evaluation of 1879726-34-7 has revealed promising results in vitro and in vivo. Its interaction with biological targets suggests potential applications in treating conditions characterized by dysregulated kinase activity. Moreover, the compound’s favorable pharmacokinetic properties, such as adequate solubility and metabolic stability, support its progression toward clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to validate these findings and explore new therapeutic indications.

The regulatory landscape for thienopyrimidine derivatives is evolving, with increasing emphasis on safety and efficacy assessments before clinical translation. As such, rigorous characterization of 1879726-34-7, including toxicological studies and formulation development, is essential to ensure its suitability for therapeutic use. Advances in computational modeling and high-throughput screening have accelerated the process of identifying lead compounds like this one, reducing the time required from discovery to development.

The future prospects for 2-Chloro-4-(oxetan-3-yloxy)thieno[3,2-d]pyrimidine are bright, with ongoing research aimed at optimizing its chemical scaffold for improved efficacy and reduced toxicity. Innovations in drug delivery systems may further enhance its therapeutic potential by improving bioavailability and targeting specificity. As our understanding of disease mechanisms deepens, compounds like this one will continue to play a pivotal role in addressing unmet medical needs across multiple therapeutic areas.